Propanoic acid, 3-(8-quinolinyloxy)-

• CAS RN: 72791-36-7
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 3-quinolin-8-yloxypropanoic acid
• InChI: InChI=1S/C12H11NO3/c14-11(15)6-8-16-10-5-1-3-9-4-2-7-13-12(9)10/h1-5,7H,6,8H2,(H,14,15)
• InChI Key: QISSSGOGUJWZKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OCCC(=O)O)N=CC=C2

Description

Propanoic acid, 3-(8-quinolinyloxy)- is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8-hydroxyquinoline (43.5 g, 0.30 mol) (Aldrich) in 150 ml 2 N potassium hydroxide was refluxed while an ice cold solution of 3-chloropropionic acid (36 g, 0.33 mol) (Aldrich) in 165 ml 2 N potassium hydroxide was added over 15 minutes. The pH of the reaction was maintained at pH 10 by addition of 5 N potassium hydroxide during the addition and the subsequent 1.5 hour reflux period. After cooling and filtration the mixture was brought to pH with 6 N hydrochloric acid and extracted with 6×100 ml chloroform. The aqueous layer was acidified to pH 3.8 with 6 N hydrochloric acid and the precipitate thus formed was filtered and washed thoroughly with water, to yield 3-[8-quinolinoxy]-propionic acid (16.12 g, 25% yield), m.p. 211°-213° C.